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Compound of Interest

Compound Name: Heptyl hexanoate

Cat. No.: B1593790 Get Quote

Application Notes and Protocols for Heptyl
Hexanoate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and use of heptyl
hexanoate in a laboratory setting. The protocols outlined below are intended to ensure the

integrity of the compound and the safety of laboratory personnel.

Compound Information
Heptyl hexanoate (C₁₃H₂₆O₂) is an ester known for its fruity aroma and is used in the flavor

and fragrance industry. It is also found in some plants and acts as an insect pheromone. In a

research context, it can be used as a reference standard, a starting material for synthesis, or in

biological assays.

Physical and Chemical Properties
The following table summarizes the key quantitative data for heptyl hexanoate.
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Property Value Reference(s)

Molecular Formula C₁₃H₂₆O₂ [1]

Molecular Weight 214.34 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point 258.6 °C at 760 mmHg

Flash Point 109.6 °C

Density 0.869 g/cm³

Solubility
Insoluble in water; Soluble in

alcohol
[2]

Refractive Index 1.432

Safety, Handling, and Storage Protocols
While heptyl hexanoate is not classified as a hazardous substance, good laboratory practices

should always be followed. The following protocols are based on information for the closely

related compound, hexyl hexanoate, and general guidelines for handling esters.

Hazard Identification and Personal Protective Equipment
(PPE)

Hazard Precaution

Inhalation
Avoid breathing vapors or mists. Use in a well-

ventilated area or with a chemical fume hood.

Skin Contact
May cause mild irritation upon prolonged

contact. Wear nitrile gloves and a lab coat.

Eye Contact
May cause irritation. Wear safety glasses or

goggles.

Ingestion
Do not ingest. If swallowed, rinse mouth with

water and seek medical advice.
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Handling Procedures
Always handle heptyl hexanoate in a well-ventilated area, preferably within a chemical fume

hood.

Wear appropriate PPE, including a lab coat, nitrile gloves, and safety glasses.

Avoid contact with skin and eyes. In case of contact, rinse the affected area with copious

amounts of water.

Use spark-proof tools and avoid sources of ignition, as the compound is combustible at high

temperatures.

Ground and bond containers when transferring large quantities to prevent static discharge.

Storage Procedures
Store in a tightly sealed container to prevent contamination and evaporation.

Keep in a cool, dry, and well-ventilated place, away from direct sunlight and heat sources.

For long-term storage, refrigeration at 4°C is recommended. For extended stability,

especially for high-purity standards, storage at -20°C under an inert atmosphere (e.g., argon

or nitrogen) in a sealed glass ampoule is advisable.[3]

Store away from strong oxidizing agents and strong acids or bases.

Use glass containers for storage, as prolonged contact with certain plastics may lead to

leaching of plasticizers.[3]

Spill and Waste Disposal
In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, sealed container for disposal.

For larger spills, evacuate the area and ensure adequate ventilation. Prevent the spill from

entering drains.
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Dispose of waste heptyl hexanoate and contaminated materials in accordance with local,

state, and federal regulations. Unused material should be treated as chemical waste.

Experimental Protocols
Protocol for the Synthesis of Heptyl Hexanoate via
Steglich Esterification
This protocol describes the synthesis of heptyl hexanoate from hexanoic acid and heptan-1-ol

using a Steglich esterification reaction.[4][5][6]

Materials:

Hexanoic acid

Heptan-1-ol

N,N'-Dicyclohexylcarbodiimide (DCC)

4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM), anhydrous

Hydrochloric acid (HCl), 1 M solution

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator
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Standard laboratory glassware

Procedure:

In a clean, dry round-bottom flask, dissolve hexanoic acid (1.0 equivalent) in anhydrous

dichloromethane.

Add heptan-1-ol (1.1 equivalents) to the solution.

Add a catalytic amount of 4-dimethylaminopyridine (DMAP) (0.1 equivalents).

While stirring the mixture at 0°C (ice bath), slowly add a solution of N,N'-

dicyclohexylcarbodiimide (DCC) (1.1 equivalents) in anhydrous dichloromethane.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The

formation of a white precipitate (dicyclohexylurea, DCU) will be observed.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, filter the mixture to remove the DCU precipitate. Wash the

precipitate with a small amount of dichloromethane.

Combine the filtrate and washings in a separatory funnel.

Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

Filter the solution to remove the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude

heptyl hexanoate.

Purify the crude product by flash column chromatography on silica gel, if necessary, to yield

pure heptyl hexanoate.

Diagrams and Workflows
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Experimental Workflow for Heptyl Hexanoate Synthesis
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1. Combine Hexanoic Acid,
Heptan-1-ol, and DMAP

in Anhydrous DCM

2. Cool to 0°C

3. Add DCC Solution

4. Stir at Room Temperature
(12-24h)

5. Filter to Remove DCU

6. Aqueous Workup
(HCl, NaHCO3, Brine)

7. Dry with MgSO4

8. Concentrate via
Rotary Evaporation

9. Purify by Column
Chromatography

Pure Heptyl Hexanoate
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Handling Procedures Storage Procedures

Use in Well-Ventilated Area
(Fume Hood)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat) Avoid Ignition Sources Tightly Sealed Glass Container

Refrigerate (4°C or -20°C)
Under Inert Gas

For

Cool, Dry, Dark Place Away from Oxidizing Agents

Heptyl Hexanoate

Requires Requires Requires Store in Store in Store away from
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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